![molecular formula C14H12BrF B6290542 4-Bromo-1-fluoro-2-(4-methylbenzyl)benzene CAS No. 1776111-97-7](/img/structure/B6290542.png)
4-Bromo-1-fluoro-2-(4-methylbenzyl)benzene
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Description
“4-Bromo-1-fluoro-2-(4-methylbenzyl)benzene” is a chemical compound with the molecular formula C14H12BrF. It is a derivative of benzene, with a bromine atom and a fluorine atom attached to the benzene ring .
Molecular Structure Analysis
The molecular structure of “this compound” can be determined using various spectroscopic techniques. The InChI code for this compound is 1S/C14H12BrF/c1-10-2-4-11(5-3-10)8-12-9-13(15)6-7-14(12)16/h2-7,9H,8H2,1H3 .Chemical Reactions Analysis
The chemical reactions involving “this compound” would depend on the reaction conditions and the reagents used. It’s known that bromofluorobenzenes are standard substrates for cross-coupling reactions . They can also form Grignard reagents used in the synthesis of fluorophenyl containing compounds .Safety and Hazards
The safety and hazards associated with “4-Bromo-1-fluoro-2-(4-methylbenzyl)benzene” would be determined by its Material Safety Data Sheet (MSDS). It’s important to handle this compound with appropriate safety measures, including wearing protective gloves, eye protection, and face protection . It’s also advised to avoid breathing dust, fume, gas, mist, vapors, or spray .
properties
IUPAC Name |
4-bromo-1-fluoro-2-[(4-methylphenyl)methyl]benzene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12BrF/c1-10-2-4-11(5-3-10)8-12-9-13(15)6-7-14(12)16/h2-7,9H,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLCAETGCFLRPTF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CC2=C(C=CC(=C2)Br)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12BrF |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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